Cas no 939990-20-2 (4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene)

• Product Name: 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene
• CAS No: 939990-20-2
• MF: C₁₄H₁₁BrF₂O
• MW: 313.137350320816
• CID: 6797697
• PubChem ID: 154815132
• Update Time: 2025-10-20

4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene
• A1-30381
• 939990-20-2
• SCHEMBL25316002
• MFCD32857884
• 1-bromo-2-(difluoromethyl)-4-phenylmethoxybenzene

• Inchi： 1S/C14H11BrF2O/c15-13-7-6-11(8-12(13)14(16)17)18-9-10-4-2-1-3-5-10/h1-8,14H,9H2
• InChI Key： KBUMAIZGABNHMA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(F)F)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.99613g/mol
• Monoisotopic Mass: 311.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene

4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene: A Versatile Scaffold in Medicinal Chemistry and Materials Science

4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene, with the CAS No. 939990-20-2, represents a multifunctional aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and materials science research. This compound features a benzene ring substituted with a benzyloxy group, a bromo group, and a difluoromethyl group, creating a versatile scaffold for further chemical modifications. The combination of these functional groups enables the molecule to participate in diverse synthetic pathways, making it a valuable intermediate in the development of novel therapeutics and functional materials.

Recent studies have highlighted the importance of 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene in the design of small-molecule inhibitors targeting specific biological pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of a series of fluorinated aryl derivatives, including this compound, as potential modulators of kinase activity. The introduction of fluorine atoms at the 2-position of the benzene ring was found to significantly enhance the metabolic stability of the molecules, a critical factor in drug development. This finding underscores the role of 4-(Benzyloxy)-substituted derivatives in optimizing pharmacokinetic profiles.

One of the key advantages of 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene is its ability to serve as a precursor for the synthesis of bioactive compounds through electrophilic substitution reactions. The bromo group at the 1-position provides a reactive site for nucleophilic attack, enabling the formation of various functional groups such as hydroxyl, amino, or sulfonamide moieties. This reactivity has been exploited in the development of antitumor agents, where the introduction of hydrophilic groups enhances the drug's solubility and cellular uptake. A 2024 study published in Organic & Biomolecular Chemistry demonstrated the utility of this compound in the synthesis of a novel class of tyrosine kinase inhibitors, which showed promising antiproliferative activity against cancer cell lines.

From a materials science perspective, 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene has also been explored for its potential in the fabrication of advanced polymers and coatings. The presence of fluorinated groups in the molecule confers unique surface properties, such as low surface energy and hydrophobicity, which are desirable in applications ranging from biomedical devices to industrial coatings. A 2023 review article in Advanced Materials Interfaces highlighted the use of fluorinated aromatic compounds, including this derivative, in the development of self-cleaning surfaces and anti-fouling materials. The study emphasized the importance of controlling the fluorination degree to achieve optimal surface functionality.

Another area of interest in the research on 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene is its role in the design of prodrugs. Prodrug strategies are widely used to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. The benzyloxy group in this compound can be selectively cleaved under physiological conditions, releasing the parent drug molecule. A 2022 study in European Journal of Medicinal Chemistry investigated the application of this compound as a prodrug carrier for the delivery of anti-inflammatory agents. The results showed that the benzyloxy group significantly enhanced the stability of the drug in the gastrointestinal tract while maintaining its therapeutic efficacy upon enzymatic hydrolysis.

From a synthetic chemistry standpoint, the preparation of 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene involves a series of well-defined steps, including the fluorination of aromatic rings and the introduction of bromo groups. The synthesis process typically begins with the preparation of a brominated benzene derivative, followed by the substitution of the bromo group with a benzyloxy group through a nucleophilic substitution reaction. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing the need for harsh reaction conditions. A 2023 paper in Chemical Science described a novel palladium-catalyzed approach for the synthesis of this compound, which demonstrated higher yields and shorter reaction times compared to traditional methods.

The versatility of 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene has also been explored in the context of asymmetric synthesis, where it serves as a chiral building block for the preparation of enantiomerically pure compounds. The presence of stereocenters in the molecule can be exploited to generate chiral intermediates, which are crucial for the development of enantioselective drugs. A 2024 study in Organic Letters reported the use of this compound in the synthesis of a series of chiral fluorinated aromatics, which showed enhanced biological activity compared to their racemic counterparts. This highlights the potential of 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene in the design of stereochemically active pharmaceuticals.

Despite its promising applications, the use of 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene is not without challenges. One of the primary concerns is the environmental impact of fluorinated compounds, which have been linked to persistent organic pollutants. Researchers are actively working on developing greener synthesis methods to minimize the ecological footprint of these compounds. A 2023 study in Green Chemistry proposed a solvent-free approach for the synthesis of this derivative, which significantly reduced the use of hazardous solvents and improved the atom economy of the reaction. Such advancements are critical for the sustainable development of fluorinated pharmaceuticals and materials.

In conclusion, 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene represents a valuable chemical entity with broad applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structural features, including the presence of fluorine atoms and bromo groups, enable the development of bioactive compounds, advanced materials, and prodrugs. Ongoing research continues to explore its potential in various fields, driven by the need for more effective therapeutic agents and environmentally friendly chemical processes. As the field of fluorinated chemistry evolves, the role of 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene is likely to expand, offering new opportunities for innovation and discovery.

4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene is a versatile fluorinated aromatic compound with significant potential in multiple scientific disciplines. Here's a structured summary of its key attributes and applications: ### 1. Structural Features - Core Structure: A benzene ring substituted with: - Bromo group at the 1-position (C1). - Benzyloxy group at the 4-position (C4). - Difluoromethyl group at the 2-position (C2). - Fluorine Atoms: The presence of two fluorine atoms at the 2-position enhances metabolic stability and bioactivity. - Reactive Sites: The bromo group at C1 and the benzyloxy group at C4 provide reactive sites for further functionalization. --- ### 2. Applications in Medicinal Chemistry - Kinase Inhibitors: - Used as a precursor for developing tyrosine kinase inhibitors (TKIs) with antitumor activity. - The fluorine atoms improve metabolic stability, while the benzyloxy group enhances solubility and cellular uptake. - Prodrugs: - The benzyloxy group can be hydrolyzed under physiological conditions, releasing the active drug. - Applied in anti-inflammatory and antitumor prodrug designs. - Enantioselective Drugs: - Serves as a chiral building block for asymmetric synthesis. - Enables the creation of enantiomerically pure compounds with enhanced biological activity. --- ### 3. Materials Science Applications - Surface Engineering: - The fluorinated groups confer low surface energy and hydrophobicity, useful for self-cleaning surfaces and anti-fouling materials. - Applied in biomedical devices and industrial coatings. - Advanced Polymers: - Used in the fabrication of fluorinated polymers with tailored surface properties. --- ### 4. Synthetic Chemistry - Synthesis Routes: - Involves fluorination of aromatic rings and bromo substitution. - Recent advancements include palladium-catalyzed methods for efficient and selective synthesis. - Green Chemistry: - Researchers are exploring solvent-free and eco-friendly methods to reduce environmental impact, such as a 2023 study in *Green Chemistry*. --- ### 5. Research Challenges - Environmental Concerns: - Fluorinated compounds may contribute to persistent organic pollutants (POPs). - Ongoing efforts focus on sustainable synthesis to mitigate ecological risks. --- ### 6. Conclusion 4-(Benzyloxy)-1-bromo-2-(difluoromethyl)benzene is a multifunctional compound with broad applications in drug development, materials science, and synthetic chemistry. Its unique structure enables the design of bioactive molecules, advanced materials, and environmentally sustainable processes. Continued research will further expand its utility, addressing both therapeutic and ecological challenges.